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Compound of Interest

2-(Trifluoromethyl)phenyl
Compound Name:
isothiocyanate

Cat. No.: B156788

An In-depth Technical Guide to the Safe Handling of 2-(Trifluoromethyl)phenyl
isothiocyanate

For researchers, scientists, and drug development professionals, a thorough understanding of
the safety profile and handling requirements of chemical reagents is paramount. This guide
provides a detailed overview of the safety data and handling precautions for 2-
(Trifluoromethyl)phenyl isothiocyanate (CAS No. 1743-86-8), a versatile compound utilized
in various research and development applications.

Chemical Identification and Physical Properties

2-(Trifluoromethyl)phenyl isothiocyanate is a colorless to light yellow clear liquid.[1] Its key
physical and chemical properties are summarized in the table below for easy reference.
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Property Value Source
Molecular Formula CsHaF3NS [1]
Molecular Weight 203.18 g/mol [1][2]
CAS Number 1743-86-8 [2][3]
Appearance C.:olc')rless to light yellow clear 1]
liquid

Boiling Point 216-220 °C [1][2]
Density 1.346 - 1.35 g/mL at 25 °C [1112]
Refractive Index n20/D 1.56 - 1.566 [11[2]
Flash Point 105 °C (221 °F) - closed cup [2][4]

Hazard Identification and Classification

This chemical is classified as hazardous and requires careful handling.[3] The primary hazards
associated with 2-(Trifluoromethyl)phenyl isothiocyanate are summarized in the following
table.
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Hazard Classification Category GHS Hazard Statement
Acute Oral Toxicity Category 4 H302: Harmful if swallowed
o H312: Harmful in contact with
Acute Dermal Toxicity Category 4 )
skin
Acute Inhalation Toxicity Category 4 H332: Harmful if inhaled
H314: Causes severe skin
Skin Corrosion/Irritation Category 1B/ 2 burns and eye damage / H315:
Causes skin irritation
H318: Causes serious eye
Serious Eye Damage/Irritation Category 1/2 damage / H319: Causes
serious eye irritation
Specific Target Organ Toxicity H335: May cause respiratory
) Category 3 o
(Single Exposure) irritation

Note: Hazard classification may vary slightly between suppliers.[2][3][5]
Signal Word: Danger[2][4]

Hazard Pictograms:

e GHSO05: Corrosion[2][4]

e GHSO07: Exclamation Mark

Safe Handling and Storage Protocols

Adherence to strict safety protocols is essential when working with this compound. The
following sections detail the necessary precautions.

Personal Protective Equipment (PPE)

A critical aspect of safe handling involves the consistent use of appropriate PPE.
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Eye/Face Protection Skin Protection Respiratory Protection
(Safety goggles, face shield) (Chemical-resistant gloves, lab coat) (Use in a fume hood, respirator if needed)

Click to download full resolution via product page
Caption: Required Personal Protective Equipment for handling.

o Eye and Face Protection: Wear chemical safety goggles and a face shield that comply with
OSHA's 29 CFR 1910.133 or European Standard EN166.[3]

» Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[3]

e Respiratory Protection: Use this chemical only in a well-ventilated area, preferably within a
chemical fume hood.[3][6] If exposure limits are exceeded or irritation occurs, use a
NIOSH/MSHA or European Standard EN 149 approved respirator.[3]

General Handling and Hygiene

» Wash hands and any exposed skin thoroughly after handling.[3]
» Do not eat, drink, or smoke when using this product.[3]

e Avoid breathing dust, fume, gas, mist, vapors, or spray.[3]
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e Do not get in eyes, on skin, or on clothing.[3]

Storage Conditions

o Keep containers tightly closed in a dry, cool, and well-ventilated place.[3]
» Store at temperatures between 2 - 8 °C.[1]

e This material is classified under Storage Class 8A as a combustible, corrosive hazardous
material.[2][4]

Emergency Procedures and First-Aid Measures

Immediate and appropriate action is crucial in the event of an exposure.

First-Aid Response

Exposure Event
Rinse mouth with water. |
».| Do NOT induce vomiting.
"\

Ingestion

( Rinse cautiously with water for several minutes.
Eye Contact k Remove contact lenses, if present and easy to do. Continue rinsing for at least 15 minutes.
Seek Immediate
Medical Attention
Skin Contact >( Wash off immediately with plenty of soap and water for at least 15 minutes.
L Remove contaminated clothing.

Inhalation

ON0A0ND

~
L Move to fresh air.

If not breathing, give artificial respiration. J
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Caption: First-aid measures for different exposure routes.

 Inhalation: If inhaled, remove the victim to fresh air and keep them at rest in a position
comfortable for breathing. Call a poison center or doctor if you feel unwell.[3]

o Skin Contact: If on skin, wash with plenty of soap and water. If skin irritation occurs, get
medical advice/attention. Take off contaminated clothing and wash it before reuse.[3]

o Eye Contact: If in eyes, rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.[3]

 Ingestion: If swallowed, call a poison center or doctor if you feel unwell. Rinse mouth.[3]
Accidental Release Measures

In the event of a spill, follow these procedures:

e Ensure adequate ventilation.[3]

o Use personal protective equipment as required.[3]

e Soak up the spill with an inert absorbent material (e.g., sand, vermiculite).[3][6]

o Collect the absorbed material and place it in suitable, closed containers for disposal.[3][6]

e Prevent the product from entering drains.[6]

Disposal Considerations

Dispose of contents and containers to an approved waste disposal plant in accordance with
local, regional, and national regulations.[3] Chemical waste generators must determine whether
a discarded chemical is classified as a hazardous waste.[3]

Toxicological and Ecological Information
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While specific quantitative toxicity data such as LD50 or LC50 values are not readily available
in the provided search results, the classification of this compound as acutely toxic (Category 4)
indicates significant health risks upon exposure.[3] The toxicological properties have not been
fully investigated.[7]

There is no specific information available regarding the ecological effects of this compound.
However, it is crucial to prevent its release into the environment.[3]

This technical guide is intended to provide essential safety information for trained
professionals. Always refer to the most current Safety Data Sheet (SDS) from your supplier
before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b156788?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156788?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

